5-(3-bromophenyl)-3-hydroxy-1-(1,3,4-thiadiazol-2-yl)-4-(2-thienylcarbonyl)-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C17H10BrN3O3S2
• Molecular Weight: 448.3 g/mol
• IUPAC Name: 2-(3-bromophenyl)-4-hydroxy-1-(1,3,4-thiadiazol-2-yl)-3-(thiophene-2-carbonyl)-2H-pyrrol-5-one
• InChI: InChI=1S/C17H10BrN3O3S2/c18-10-4-1-3-9(7-10)13-12(14(22)11-5-2-6-25-11)15(23)16(24)21(13)17-20-19-8-26-17/h1-8,13,23H
• InChI Key: CXOIVPUIRGLDEC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C2C(=C(C(=O)N2C3=NN=CS3)O)C(=O)C4=CC=CS4

Description

This compound belongs to the pyrrolidinone class, characterized by a five-membered lactam ring fused with heterocyclic substituents. Its structure includes:

• 3-Bromophenyl group: A bromine-substituted aromatic ring at position 5, which enhances lipophilicity and may improve membrane penetration in biological systems.
• 1,3,4-Thiadiazol-2-yl: A sulfur- and nitrogen-containing heterocycle at position 1, known for conferring antimicrobial and antifungal properties .

The compound was isolated from the endophytic fungus Fusarium decemcellulare F25, a prolific producer of antifungal secondary metabolites, including pyrrolidinone derivatives .

Biological Activity

The compound 5-(3-bromophenyl)-3-hydroxy-1-(1,3,4-thiadiazol-2-yl)-4-(2-thienylcarbonyl)-1,5-dihydro-2H-pyrrol-2-one is a complex heterocyclic molecule that incorporates a 1,3,4-thiadiazole moiety known for its diverse biological activities. This article explores the biological activity of this compound, focusing on its antimicrobial, anticancer, and anti-inflammatory properties.

Chemical Structure and Properties

• Molecular Formula : C22H18BrN3O4S
• Molecular Weight : 496.33 g/mol
• CAS Number : 618869-70-8

The presence of the 1,3,4-thiadiazole ring enhances the compound's potential for various biological activities, including antibacterial and anticancer effects.

Antimicrobial Activity

Research indicates that compounds containing the 1,3,4-thiadiazole scaffold exhibit significant antimicrobial properties. For instance:

Pathogen	Activity	Reference
E. coli	Effective at 300 µg/mL
S. aureus	Effective at 300 µg/mL
P. aeruginosa	No activity observed

The structure-activity relationship (SAR) studies suggest that modifications to the thiadiazole ring can enhance antibacterial activity. For example, substituents such as chloro groups in specific positions have been shown to improve efficacy against Gram-positive bacteria.

Anticancer Activity

The anticancer potential of this compound has been investigated through various in vitro studies. The mechanisms of action include:

• Inhibition of DNA and RNA synthesis.
• Targeting key kinases involved in tumorigenesis.

In one study, derivatives of 1,3,4-thiadiazoles demonstrated cytotoxic effects against several cancer cell lines:

Cell Line	IC50 Value (µM)	Reference
HepG2	4.37 ± 0.7
A-549	8.03 ± 0.5
PC3 (Prostate Cancer)	GI50 value -5.48

Anti-inflammatory Activity

Compounds with the thiadiazole structure also exhibit anti-inflammatory properties. The ability to inhibit inflammatory pathways makes them candidates for further development in treating conditions characterized by chronic inflammation.

Case Studies and Research Findings

A study by Kumar et al. synthesized several thiadiazole derivatives and evaluated their biological activities. They reported that certain compounds showed significant growth inhibition against human tumor cells with promising cytotoxic activity.

Summary of Findings:

• Antimicrobial Activity : Effective against E. coli and S. aureus but not against P. aeruginosa.
• Anticancer Activity : Significant cytotoxic effects on various cancer cell lines.
• Anti-inflammatory Potential : Inhibition of inflammatory markers was noted in preliminary studies.

Comparison with Similar Compounds

Table 1: Key Structural Comparisons

Compound Name / ID	Substituents at Position 5	Heterocyclic Moieties	Reported Activity (MIC, μg/mL)	Source
Target Compound	3-Bromophenyl	1,3,4-Thiadiazole, Thienylcarbonyl	Not explicitly reported	Fusarium F25
3-Hydroxy-5-(4-methylphenyl)-... []	4-Methylphenyl	1,3,4-Thiadiazole, Thienylcarbonyl	Not reported	Synthetic
Compound 13	Undisclosed	Undisclosed	256 (C. musae)	Fusarium F25
Vibrio-derived pyrrolidinones	Varied	Phenol, Pyrrolo[1,2-a]pyrazinedione	Antimicrobial	Marine bacteria

Key Observations:

Bromophenyl vs. Methylphenyl: The 3-bromophenyl group in the target compound increases molecular weight and lipophilicity compared to the 4-methylphenyl analog []. Bromine’s electron-withdrawing nature may enhance stability and interaction with fungal enzyme active sites.

Thiadiazole and Thienylcarbonyl Contributions: The 1,3,4-thiadiazole ring is associated with broad-spectrum antimicrobial activity due to its ability to disrupt microbial cell membranes . The thienylcarbonyl group may synergize with the thiadiazole moiety, as seen in other antifungal pyrrolidinones from Fusarium .

Source-Dependent Bioactivity: Fungal-derived pyrrolidinones (e.g., compounds 13, 14, 17) exhibit moderate antifungal activity against C. musae , while marine bacterial analogs (e.g., Vibrio spp.) prioritize antibacterial effects . This suggests biosynthetic pathways and ecological niches influence functional priorities.

Mechanistic and Pharmacological Comparisons

• Antifungal Mechanism : The target compound’s thiadiazole and bromophenyl groups likely target fungal cytochrome P450 enzymes or chitin biosynthesis, similar to azole-class antifungals .
• Thiazole-Containing Derivatives : Compounds with thiazole moieties (e.g., from ) show enhanced antibacterial activity, but the target compound’s thiadiazole-thiophene combination may offer broader-spectrum efficacy .
• Formyl Peptide Receptor Agonists: Unlike pyrrolidinones designed as receptor agonists (e.g., in ), the target compound’s substituents suggest a focus on microbial inhibition rather than mammalian receptor modulation.